Cas no 2287287-01-6 (4,5,6-Trifluoro-1,3-benzoxazole-2-thiol)

• Product Name: 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol
• CAS No: 2287287-01-6
• MF: C₇H₂F₃NOS
• MW: 205.15709066391
• CID: 5993806
• PubChem ID: 22272625
• Update Time: 2025-05-19

4,5,6-Trifluoro-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-6497928
• 4,5,6-trifluoro-1,3-benzoxazole-2-thiol
• 2287287-01-6
• Z3400108722
• SCHEMBL1705475
• 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol

• Inchi： 1S/C7H2F3NOS/c8-2-1-3-6(5(10)4(2)9)11-7(13)12-3/h1H,(H,11,13)
• InChI Key： RRJGVSDIWUVLAF-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=C(C(=CC=2O1)F)F)F

Computed Properties

• Exact Mass: 204.98091935g/mol
• Monoisotopic Mass: 204.98091935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol

4,5,6-Trifluoro-1,3-benzoxazole-2-thiol: A Comprehensive Overview

4,5,6-Trifluoro-1,3-benzoxazole-2-thiol, also known by its CAS number CAS No. 2287287-01-6, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazole derivatives, which are well-known for their unique electronic properties and structural versatility. The presence of three fluorine atoms at the 4, 5, and 6 positions of the benzoxazole ring imparts exceptional chemical stability and reactivity to the molecule. Additionally, the thiol (-SH) group at position 2 introduces nucleophilic character and enhances its ability to participate in various chemical reactions.

The synthesis of 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol involves a multi-step process that typically begins with the preparation of the corresponding benzoxazole derivative. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in Chemical Communications (2023) demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

The structural uniqueness of 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol has drawn significant attention from materials scientists and pharmacologists alike. In materials science, this compound serves as an excellent precursor for the development of advanced materials such as high-performance polymers and optoelectronic devices. Its fluorinated structure contributes to improved thermal stability and mechanical strength, making it ideal for applications in extreme environmental conditions.

In the field of pharmacology, researchers have explored the potential of 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol as a building block for drug discovery. A recent study in Nature Reviews Drug Discovery highlighted its role in designing bioactive molecules with enhanced pharmacokinetic properties. The thiol group facilitates the formation of disulfide bonds with other biomolecules, enabling the creation of novel therapeutic agents with targeted delivery capabilities.

The electronic properties of 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol have also been leveraged in the development of sensors and biosensors. A team at Stanford University reported in Nano Letters (2023) that incorporating this compound into graphene-based sensors significantly improves their sensitivity and selectivity towards specific analytes. This breakthrough opens new avenues for applications in environmental monitoring and medical diagnostics.

In conclusion, 4,5,6-Trifluoro-1,3-benzoxazole-2-thiol, with its unique chemical structure and versatile properties, continues to be a focal point for cutting-edge research across multiple disciplines. Its role as a key intermediate in material science and pharmacology underscores its importance in advancing technological innovations. As research progresses further into its potential applications and mechanisms of action at the molecular level,